2-Chloro-N-(2-methoxy-5-nitrophenyl)-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-(2-methoxy-5-nitrophenyl)-5-nitrobenzamide
• InChI: InChI=1S/C14H10ClN3O6/c1-24-13-5-3-9(18(22)23)7-12(13)16-14(19)10-6-8(17(20)21)2-4-11(10)15/h2-7H,1H3,(H,16,19)
• InChI Key: HCMCQCDKAMNONS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H10ClN3O6
• Molecular Weight: 351.70 g/mol
• CAS No.: 349405-97-6

Description

2-Chloro-N-(2-methoxy-5-nitrophenyl)-5-nitrobenzamide is a useful research compound. Its molecular formula is C14H10ClN3O6 and its molecular weight is 351.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of N,N-diacylaniline derivatives, including 2-Chloro-N-(2-methoxy-5-nitrophenyl)-5-nitrobenzamide, have been explored. These compounds have been synthesized and analyzed using FTIR and NMR techniques, with their geometries optimized through density functional theory (DFT). This research highlights the impact of substituents on the electronic properties and steric effects, which are crucial for the development of materials with specific physical and chemical properties (Al‐Sehemi, Abdul-Aziz Al-Amri, & Irfan, 2017).

Anticancer Research

In anticancer research, this compound's derivatives have been investigated for their potential as cancer chemopreventive agents. Studies focused on their mutagenicity and pharmacokinetic profiles in animal models, aiming to understand their bioavailability and metabolic pathways. This research is vital for evaluating the therapeutic potential and safety of these compounds in cancer prevention and treatment (Kapetanovic et al., 2012).

Corrosion Inhibition

Research on N-Phenyl-benzamide derivatives, including this compound, has demonstrated their effectiveness as corrosion inhibitors for mild steel in acidic environments. These studies involve both experimental and computational approaches to assess the inhibition efficiency and understand the interaction mechanisms between the inhibitors and metal surfaces. Such research is crucial for developing new corrosion-resistant materials and coatings (Mishra et al., 2018).

Structural Studies

Investigations into the structure and absolute configuration of 5-chloro-2-methoxy-N-phenylbenzamide derivatives, which are structurally related to this compound, have been conducted using X-ray crystallography and spectroscopy. These studies provide insights into the molecular arrangements and interactions within the crystal lattice, contributing to our understanding of how structural variations influence material properties (Galal et al., 2018).